Cas no 63-92-3 (Phenoxybenzamine hydrochloride)

• Product Name: Phenoxybenzamine hydrochloride
• CAS No: 63-92-3
• MF: C₁₈H₂₃Cl₂NO
• MW: 340.287323236465
• MDL: MFCD00055152
• CID: 33806
• PubChem ID: 24277760
• Update Time: 2025-06-09

Phenoxybenzamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-(2-chloroethyl)-1-phenoxypropan-2-amine hydrochloride
• PHENOXYBENZAMINE HCL
• DIBENZYLINE HYDROCHLORIDE
• Phenoxybenzamide, HCl
• 2-(N-benzyl-2-chloroethylamino)-1-phenoxypropane hydrochloride
• 688A
• bensylyt nen
• benzyl(2-chloroethyl)(1-methyl-2-phenoxyethyl)amine hydrochloride
• benzylyt
• dibenylin
• dibenzyline
• fenoxybenzamin
• N-(2-chloroethyl)-N-(1-methyl-2-phenoxyethyl)benzenemethanamine hydrochloride
• N-(2-chloroethyl)-N-(1-methyl-2-phenoxyethyl)benzylamine hydrochloride
• N-2-phenoxyisopropyl-N-benzyl-chloroethylamine hydrochloride
• N-phenoxyisopropyl-N-benzyl-beta-chloroethylamine hydrochloride
• phenoxybenzamide hydrochloride
• Phenoxybenzamine Hydrochloride
• Phenoxybenzamine
• Phenoxybenzamine (hydrochloride)
• Phenoxybenzamine Hyd
• N-Phenoxyisopropyl-N-benzyl-2-chloroethylamine Hydrochloride
• Phenoxybenzamine.HCl
• Phenoxybenzamine chloride
• Benzene methanamine
• Dibenzyline chloride
• MLS000069374
• benzyl(2-chloroethyl)(1-phenoxypropan-2-yl)amine hydrochloride
• N-(2-Chloroethyl)-N-(1-methyl-2-
• SMR000058422
• N-benzyl-N-(2-chloroethyl)-1-phenoxypropan
• NSC37448
• D0158
• HY-B0431A
• NCGC00093699-01
• MFCD00055152
• 63-92-3
• AC-8077
• LS-1516
• NCGC00089748-06
• DTXSID0021127
• S2499
• Z754931256
• NSC 37448
• Benzenemethanamine, N-(2-chloroethyl)-N-(1-methyl-2-phenoxyethyl)-,hydrochloride
• NCGC00256370-01
• Dibenzylene
• NCGC00093699-03
• SR-01000000017-2
• Phenoxybenzamine hydrochloride [USAN]
• NSC759572
• N-2-Phenoxyisopropyl-N-benzyl-beta-chloroethylamine hydrochloride
• PHENOXYBENZAMINE HYDROCHLORIDE [USP MONOGRAPH]
• C18H22ClNO.ClH
• B-019
• Dibenzyline (TN)
• BCP28467
• DTXCID701127
• phenoxybenzaminhydrochlorid-
• PHENOXYBENZAMINE HYDROCHLORIDE [USP-RS]
• Phenoxybenzaminehydrochloride
• UNII-X1IEG24OHL
• Dibenzylin
• FT-0673569
• D00507
• N-Benzyl-N-phenoxyisopropyl-beta-chlorethylamine hydrochloride
• Phenoxybenzamine hydrochloride, >=97%, powder
• Opera_ID_300
• CCRIS 506
• PHENOXYBENZAMINE HYDROCHLORIDE [IARC]
• PHENOXYBENZAMINE HYDROCHLORIDE [VANDF]
• PHENOXYBENZAMINE HYDROCHLORIDE [MART.]
• NCGC00259137-01
• Pharmakon1600-02300176
• PHENOXYBENZAMINE HYDROCHLORIDE [MI]
• N-2-PHENOXYISOPROPYL-N-BENZYL-.BETA.-CHLOROETHYLAMINE HYDROCHLORIDE
• 34238-85-2
• NSC-759572
• POB HCl
• SCHEMBL50729
• LP00235
• BENZENEMETHANAMINE, N-(2-CHLOROETHYL)-N-(1-METHYL-2-PHENOXYETHYL)-,HCL
• SW197327-3
• CCG-39614
• Phenoxybenzamine HCl pound>>NCI-C01661 pound>> NCI C01661 pound>> NCIC01661 pound>>NSC 37448 pound>>NSC37448 pound>>NSC-37448
• Dibenzyran
• EINECS 200-569-7
• -2-amine hydrochloride
• EN300-52514
• Phenoxybenzamine hydrochloride [USP]
• CAS-63-92-3
• NCGC00089748-02
• NCI-C01661
• FT-0603264
• CHEBI:8078
• C07436
• AS-16927
• Tox21_201588
• Benzenemethanamine, N-(2-chloroethyl)-N-(1-methyl-2-phenoxyethyl)-, hydrochloride
• SPECTRUM2300176
• NC00598
• CPD000058422
• X1IEG24OHL
• N-2-phenoxyisopropyl- N-benzyl-chloroethylamine hydrochloride
• SR-01000000017
• 63-92-3 (HCl)
• J-009731
• N-(2-Chloroethyl)-N-(1-methyl-2-phenoxyethyl)benzylamine, hydrochloride
• Phenoxybenzamine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• PHENOXYBENZAMINE HYDROCHLORIDE [WHO-DD]
• N-benzyl-N-(2-chloroethyl)-1-phenoxypropan-2-amine;hydron;chloride
• Dibenzyline hyd rochloride
• Tox21_302978
• Q27107723
• AKOS015966790
• PHENOXYBENZAMINE HYDROCHLORIDE [ORANGE BOOK]
• AI3-52044
• NCGC00093699-04
• FT-0673570
• MLS002222313
• NCGC00093699-02
• SR-01000000017-6
• WLN: G2N1R&Y1&1OR &GH
• Phenoxybenzamine Hydrochloride,(S)
• BENSYLYTE HYDROCHLORIDE
• Phenoxybenzamine hydrochloride (USP)
• Benzylamine, N-(2-chloroethyl)-N-(1-methyl-2-phenoxyethyl)-, hydrochloride
• Benzenemethanamine, N-(2-chloroethyl)-N-(1-methyl-2-phenoxyethyl)-, hydrochloride (1:1)
• N-benzyl-N-(2-chloroethyl)-1-phenoxypropan-2-amine;hydrochloride
• CHEMBL1200787
• HMS1570N10
• EU-0100235
• NSC-37448
• Phenoxybenzamine Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• PHENOXYBENZAMINE HYDROCHLORIDE (IARC)
• Hydrochloride, Phenoxybenzamine
• A12713
• BENZYLAMINE, N-(2-CHLOROETHYL)-N-(1-METHYL-2-PHENOXYETHYL)-HYDROCHLORIDE
• NS00078910
• N-(2-chloroethyl)-N-(1-methyl-2-phenoxyethyl)-benzenemethanamine Hydrochloride
• N-(2-Chloroethyl)-N-(1-methyl-2-phenoxyethyl)-benzylamine Hydrochloride
• PHENOXYBENZAMINE HYDROCHLORIDE (USP-RS)
• PHENOXYBENZAMINE HYDROCHLORIDE (MART.)
• PHENOXYBENZAMINE HYDROCHLORIDE (USP MONOGRAPH)
• SKF 688A
• DIBENZYLINE HCL
• BENZENEMETHANAMINE,N-(2-CHLOROETHYL)-N-(1-METHYL-2-PHENOXYETHYL)-HYDROCHLORIDE
• VBCPVIWPDJVHAN-UHFFFAOYSA-N
• DB-054579
• FP26891
• N-(2-Chloroethyl)-N-(1-methyl-2-phenoxyethyl)benzenemethanamine hydrochloride;N-2-Phenoxyisopropyl-N-benzyl-?-chloroethylamine hydro chloride;Dibenzyline chloride
• Phenoxybenzamine (hydrochloride) (Standard)
• 200-569-7
• HY-B0431AR
• Phenoxybenzamine hydrochloride

• MDL： MFCD00055152
• Inchi： 1S/C18H22ClNO.ClH/c1-16(15-21-18-10-6-3-7-11-18)20(13-12-19)14-17-8-4-2-5-9-17;/h2-11,16H,12-15H2,1H3;1H
• InChI Key： VBCPVIWPDJVHAN-UHFFFAOYSA-N
• SMILES： ClCCN(CC1C=CC=CC=1)C(C)COC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 339.11600
• Monoisotopic Mass: 339.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 135.0 to 140.0 deg-C
• Boiling Point: 381.5°C at 760 mmHg
• Flash Point: 184.5 °C
• Solubility: H2O: slightly soluble
• Water Partition Coefficient: <0.01 g/100 mL at 18.5 ºC
• PSA: 12.47000
• LogP: 4.99690
• Solubility: Soluble in ethanol \ chloroform \ propylene glycol, slightly soluble in benzene, slightly soluble in cold water (<0.01 g/100 ml at 18.5 º C). Its free base melting point is 38-40 ℃, soluble in benzene
• Merck: 7256

Phenoxybenzamine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-40
• Safety Instruction： S22-S36/37/39-S45
• RTECS：DP3750000
• Hazardous Material Identification：
• Safety Term：S22;S36/37/39;S45
• Risk Phrases：R22; R40
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Other Chemical Reagents

Additional information on Phenoxybenzamine hydrochloride

Phenoxybenzamine Hydrochloride (CAS No. 63-92-3): An Overview of Its Properties, Applications, and Recent Research

Phenoxybenzamine hydrochloride (CAS No. 63-92-3) is a well-known compound in the field of pharmacology and medicinal chemistry. It is a non-selective, irreversible alpha-adrenergic antagonist that has been widely studied for its therapeutic potential in various medical conditions. This comprehensive overview aims to provide a detailed insight into the chemical properties, pharmacological effects, clinical applications, and recent advancements in the research of phenoxybenzamine hydrochloride.

Chemical Properties: Phenoxybenzamine hydrochloride is a white to off-white crystalline powder with the molecular formula C₁₅H₁₉₂:HCl and a molecular weight of 277.78 g/mol. It is highly soluble in water and ethanol but insoluble in non-polar solvents such as hexane and diethyl ether. The compound's chemical structure consists of a benzene ring substituted with a phenoxy group and an amino group, which are key functional groups responsible for its pharmacological activity.

Pharmacological Effects: Phenoxybenzamine hydrochloride exerts its primary action by irreversibly blocking alpha-adrenergic receptors, particularly α1-adrenergic receptors. This mechanism of action leads to vasodilation and a reduction in peripheral vascular resistance, making it useful in the treatment of conditions characterized by vasoconstriction. Additionally, it has been shown to have antihypertensive effects and can be used to manage symptoms associated with pheochromocytoma, a rare tumor that produces excessive amounts of catecholamines.

Clinical Applications: The clinical utility of phenoxybenzamine hydrochloride is well-established in several therapeutic areas. One of its primary uses is in the management of hypertension, particularly in cases where other antihypertensive agents have been ineffective or are contraindicated. It is also employed as a preoperative medication for patients with pheochromocytoma to reduce the risk of hypertensive crises during surgery. Furthermore, phenoxybenzamine hydrochloride has been investigated for its potential benefits in the treatment of Raynaud's phenomenon, a condition characterized by episodic vasospasm of the small arteries leading to reduced blood flow to the extremities.

Recent Research Developments: Recent studies have expanded our understanding of the multifaceted roles of phenoxybenzamine hydrochloride. A notable study published in the Journal of Hypertension explored the long-term effects of phenoxybenzamine hydrochloride on cardiovascular outcomes in hypertensive patients. The results indicated that prolonged use of this compound was associated with significant reductions in systolic and diastolic blood pressure, as well as improved endothelial function. Another study published in the European Journal of Pharmacology investigated the potential neuroprotective effects of phenoxybenzamine hydrochloride. The findings suggested that it may have a role in mitigating neuronal damage induced by ischemia-reperfusion injury, opening new avenues for its use in neurodegenerative disorders.

Safety and Side Effects: While phenoxybenzamine hydrochloride is generally well-tolerated, it can cause several side effects due to its potent vasodilatory properties. Common side effects include hypotension, dizziness, and reflex tachycardia. In some cases, more severe adverse reactions such as syncope and cardiac arrhythmias may occur. Therefore, careful monitoring and dose adjustments are essential when administering this medication.

FUTURE DIRECTIONS: The ongoing research on phenoxybenzamine hydrochloride continues to uncover new therapeutic applications and mechanisms of action. Future studies are likely to focus on optimizing its delivery methods to enhance efficacy while minimizing side effects. Additionally, there is growing interest in exploring its potential as a combination therapy with other drugs to achieve synergistic effects in treating complex medical conditions.

In conclusion, phenoxybenzamine hydrochloride (CAS No. 63-92-3) remains an important compound in pharmacology with a wide range of clinical applications. Its unique mechanism of action and recent advancements in research highlight its continued relevance and potential for further development in the field of medicine.